N-(3-chloro-4-methylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C17H14ClN3O2/c1-11-7-8-13(9-14(11)18)19-16(22)10-15-20-17(23-21-15)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: YNNMPNDJWVGHGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=NOC(=N2)C3=CC=CC=C3)Cl
• Molecular Formula: C17H14ClN3O2
• Molecular Weight: 327.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide is a compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide is not fully understood. It is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are important mediators of inflammation and pain. It has also been shown to bind to proteins and modulate their activity.
Biochemical and Physiological Effects
N-(3-chloro-4-methylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide in lab experiments is its potential as a fluorescent probe for detecting protein-protein interactions. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(3-chloro-4-methylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide. One area of research could be to further investigate its anti-inflammatory and analgesic effects and its potential as a treatment for pain and inflammation. Another area of research could be to study its potential as a cancer treatment. Additionally, more research is needed to fully understand its mechanism of action and how it interacts with proteins.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide involves the reaction of 3-chloro-4-methylbenzoyl chloride with 5-phenyl-1,2,4-oxadiazole-3-carboxylic acid in the presence of triethylamine and N,N-dimethylformamide. The resulting product is then treated with acetic anhydride and sodium acetate to yield the final compound.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetamide has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential use as a fluorescent probe for detecting protein-protein interactions.